Cas no 29337-90-4 (Acetamide, 2-cyano-N-8-quinolinyl-)

• Product Name: Acetamide, 2-cyano-N-8-quinolinyl-
• CAS No: 29337-90-4
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 1437611
• Update Time: 2024-08-15

Acetamide, 2-cyano-N-8-quinolinyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-N-8-quinolinyl-

• Inchi： 1S/C12H9N3O/c13-7-6-11(16)15-10-5-1-3-9-4-2-8-14-12(9)10/h1-5,8H,6H2,(H,15,16)
• InChI Key： DXFAXOJESATLLE-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(=CC=C1)C=CC=N2)(=O)CC#N

Computed Properties

• Exact Mass: 211.07467

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Melting Point: 128-130 °C
• Boiling Point: 518.2±30.0 °C(Predicted)
• PSA: 65.78
• pka: 4.53±0.10(Predicted)